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Compound of Interest

Compound Name: H-Gly-D-Tyr-OH

Cat. No.: B11749848 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
H-Gly-D-Tyr-OH is a dipeptide composed of glycine and the D-isoform of tyrosine. The

incorporation of D-tyrosine confers resistance to enzymatic degradation compared to its L-

counterpart, making it a valuable tool for various research applications.[1] Proper dissolution

and preparation of H-Gly-D-Tyr-OH solutions are critical for obtaining accurate and

reproducible experimental results. These application notes provide detailed protocols for the

dissolution, storage, and handling of H-Gly-D-Tyr-OH for use in diverse experimental settings,

including biochemical assays and cell culture. While specific biological functions of H-Gly-D-
Tyr-OH are not extensively documented, tyrosine-containing peptides are known to possess

antioxidant properties and can potentially modulate cellular signaling pathways.[2][3]

Physicochemical and Solubility Data
A summary of the key quantitative data for H-Gly-D-Tyr-OH is presented in the tables below for

easy reference.

Table 1: Physicochemical Properties of H-Gly-D-Tyr-OH
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Property Value

Molecular Formula C₁₁H₁₄N₂O₄

Molecular Weight 238.24 g/mol

Appearance White to off-white solid

Storage
Lyophilized powder at -20°C or -80°C, protected

from light and moisture.[1]

Table 2: Stock Solution Preparation for H-Gly-D-Tyr-OH[4]

Desired Stock
Concentration

Volume of Solvent
to Add to 1 mg of
H-Gly-D-Tyr-OH

Volume of Solvent
to Add to 5 mg of
H-Gly-D-Tyr-OH

Volume of Solvent
to Add to 10 mg of
H-Gly-D-Tyr-OH

1 mM 4.1974 mL 20.9872 mL 41.9745 mL

5 mM 0.8395 mL 4.1974 mL 8.3949 mL

10 mM 0.4197 mL 2.0987 mL 4.1974 mL

Experimental Protocols
Protocol 1: Preparation of an Aqueous Stock Solution
This protocol describes the preparation of a primary stock solution of H-Gly-D-Tyr-OH in an

aqueous solvent.

Materials:

H-Gly-D-Tyr-OH powder

Sterile, deionized, or distilled water

Sterile microcentrifuge tubes

Vortex mixer
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Ultrasonic bath (optional)

Procedure:

Equilibrate: Allow the vial of lyophilized H-Gly-D-Tyr-OH to equilibrate to room temperature

before opening to prevent condensation.

Weigh: Accurately weigh the desired amount of the peptide powder in a sterile

microcentrifuge tube.

Initial Dissolution: Add the calculated volume of sterile water (refer to Table 2) to the peptide

to achieve the desired stock concentration.

Mixing: Vortex the solution gently until the peptide is completely dissolved. The solution

should be clear.

Sonication (Optional): If the peptide does not dissolve readily, sonicate the tube in a water

bath for a few minutes to aid dissolution. Avoid excessive heating. To further enhance

solubility, the tube can be warmed to 37°C before sonication.

Sterilization: For cell culture applications, sterilize the stock solution by filtering it through a

0.22 µm syringe filter into a new sterile tube.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C or -80°C. For short-term storage (up to 1 month), -20°C is suitable. For

long-term storage (up to 6 months), -80°C is recommended.

Protocol 2: Preparation of H-Gly-D-Tyr-OH in Organic
Solvents and Buffers
For applications requiring a non-aqueous solvent or a specific buffer, this protocol provides a

general guideline. Peptides with hydrophobic character may require an organic co-solvent for

initial dissolution.

Materials:

H-Gly-D-Tyr-OH powder
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Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF)

Sterile Phosphate-Buffered Saline (PBS) or other desired aqueous buffer

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

Equilibrate and Weigh: Follow steps 1 and 2 from Protocol 1.

Dissolution in Organic Solvent: Add a minimal amount of DMSO or DMF (e.g., 20-50 µL for 1

mg of peptide) to the tube. Vortex until the peptide is fully dissolved.

Dilution in Aqueous Buffer: While vortexing, slowly add the desired aqueous buffer (e.g.,

PBS) dropwise to the concentrated peptide-organic solvent solution until the final desired

concentration is reached.

Observe for Precipitation: If the solution becomes cloudy or a precipitate forms, the solubility

limit in that mixed solvent system has been exceeded.

Final Concentration of Organic Solvent: For cell culture experiments, ensure the final

concentration of DMSO is low (typically ≤ 0.5%) to avoid cytotoxicity.

Storage: Aliquot and store the solution as described in Protocol 1.

Visualizations
The following diagrams illustrate a hypothetical signaling pathway that could be influenced by a

tyrosine-containing peptide and a general workflow for preparing H-Gly-D-Tyr-OH solutions.
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Hypothetical Signaling Pathway Modulation
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Caption: Hypothetical modulation of a receptor tyrosine kinase signaling pathway by H-Gly-D-
Tyr-OH.
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Experimental Workflow for H-Gly-D-Tyr-OH Solution Preparation
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Caption: General experimental workflow for the preparation of H-Gly-D-Tyr-OH solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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